Cas no 832676-99-0 (1-Benzoxepin, 5,8-dichloro-2,3-dihydro-)

1-Benzoxepin, 5,8-dichloro-2,3-dihydro- structure
832676-99-0 structure
Product name:1-Benzoxepin, 5,8-dichloro-2,3-dihydro-
CAS No:832676-99-0
MF:C10H8OCl2
MW:215.07592
CID:675578
PubChem ID:12192490

1-Benzoxepin, 5,8-dichloro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1-Benzoxepin, 5,8-dichloro-2,3-dihydro-
    • 5,8-dichloro-2,3-dihydro-1-benzoxepine
    • 832676-99-0
    • DTXSID20479875
    • Inchi: InChI=1S/C10H8Cl2O/c11-7-3-4-8-9(12)2-1-5-13-10(8)6-7/h2-4,6H,1,5H2
    • InChI Key: IAQUMHBWOJIBSH-UHFFFAOYSA-N
    • SMILES: C1COC2=C(C=CC(=C2)Cl)C(=C1)Cl

Computed Properties

  • Exact Mass: 213.9952203g/mol
  • Monoisotopic Mass: 213.9952203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 9.2Ų

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